N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2-methoxy-5-methylbenzenesulfonamide
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Description
N-(1,4-dioxaspiro[4.4]nonan-2-ylmethyl)-2-methoxy-5-methylbenzenesulfonamide, also known as DNMDP, is a synthetic compound that has been studied for its potential use in scientific research. This compound has been shown to have various biochemical and physiological effects that make it a promising candidate for further investigation.
Scientific Research Applications
Synthesis Techniques : A novel Prins cascade process was developed for synthesizing 1,9-dioxa-4-azaspiro[5.5]undecane derivatives, which relates to the chemical structure of interest (Reddy, Medaboina, Sridhar, & Singarapu, 2014).
Antibacterial and Anti-Inflammatory Applications : Research on sulfonamides bearing a 1,4-benzodioxin ring, closely related to the target compound, demonstrated antibacterial potential and possible therapeutic applications for inflammatory diseases (Abbasi et al., 2017).
Biolubricant Potential : Derivatives of 1,4-dioxaspiro compounds synthesized from oleic acid were identified as potential candidates for biolubricants (Kurniawan et al., 2017).
Pharmacological Evaluation for Anticonvulsant Agents : Certain N-sulfonamide derivatives were synthesized and evaluated for their anticonvulsant activities, suggesting potential therapeutic applications (Li et al., 2015).
Metal Complex Formation : Studies on the synthesis and characterization of certain N-sulfonamide derivatives, including their ability to form metal complexes, could have implications in coordination chemistry (Canpolat & Kaya, 2004).
Spirocyclic Motif Synthesis in Triterpenoids : The efficient synthesis of a spirocyclic motif found in immunosuppressive triterpenoids was demonstrated, highlighting the compound's relevance in medicinal chemistry (Zhang & Nan, 2017).
properties
IUPAC Name |
N-(1,4-dioxaspiro[4.4]nonan-3-ylmethyl)-2-methoxy-5-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO5S/c1-12-5-6-14(20-2)15(9-12)23(18,19)17-10-13-11-21-16(22-13)7-3-4-8-16/h5-6,9,13,17H,3-4,7-8,10-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWVMSCRDJOQCMQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2COC3(O2)CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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